N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide
Overview
Description
N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential use as a pharmacological agent. This compound is synthesized using a specific method and has been found to have a mechanism of action that produces biochemical and physiological effects.
Mechanism of Action
N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide works by inhibiting the activity of specific enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also has anti-inflammatory properties that help to reduce inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide can produce a range of biochemical and physiological effects. These include the inhibition of cancer cell growth, reduction of inflammation, and potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide in lab experiments is its potential use as a pharmacological agent. It has been shown to have anti-cancer and anti-inflammatory properties, making it a promising candidate for further research. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide. One direction is to further investigate its potential use as a pharmacological agent for the treatment of cancer and inflammation. Another direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide involves the reaction of 3-fluoro-4-methylbenzoyl chloride with 5,6,7,8-tetrahydro-4-quinolone in the presence of a base. The resulting intermediate is then treated with N-hydroxyphthalimide to form the final product.
Scientific Research Applications
N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide has been studied for its potential use as a pharmacological agent. Research has shown that this compound can inhibit the growth of cancer cells and has anti-inflammatory properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O2/c1-12-6-7-13(10-15(12)19)21-18(22)11-23-17-8-9-20-16-5-3-2-4-14(16)17/h6-10H,2-5,11H2,1H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMVFKLSQEJVAFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)COC2=C3CCCCC3=NC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluoro-4-methylphenyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-({[6-(2,5-dimethylbenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]acetyl}amino)thiophene-2-carboxylate](/img/structure/B2395697.png)
![2-chloro-6-methyl-N-[(oxan-2-yl)methanesulfonyl]pyridine-4-carboxamide](/img/structure/B2395699.png)
![2-[1-(3-chloro-4-morpholinophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(4-fluorophenyl)-2-oxoacetamide](/img/structure/B2395704.png)
![4-(3,5-Dimethylpyrazol-1-yl)-6-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine](/img/structure/B2395706.png)
![3-[(4-Methyl-1,2-oxazol-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride](/img/structure/B2395707.png)
![N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-2-(phenylsulfanyl)acetamide](/img/structure/B2395709.png)
